Cas no 92917-49-2 (2-(6-methylpyridin-2-yl)acetic acid)

2-(6-methylpyridin-2-yl)acetic acid Properties

Names and Identifiers

• 6-Methyl-2-pyridineacetic Acid
• 2-(6-methylpyridin-2-yl)acetic acid
• 2-Pyridineacetic acid, 6-methyl-
• 2-Pyridineacetic acid, 6-methyl- (9CI)
• 6-Methyl-
• 6-Methyl-2-pyridinea
• X7036
• 6-Methyl-2-pyridineacetic acid (ACI)
• (6-Methyl-2-pyridinyl)acetic acid
• 6-Methyl-2-pyridineaceticacid
• MFCD09924895
• 6-Methyl-2-pyridineacetic acid
• 92917-49-2
• (6-METHYLPYRIDIN-2-YL)ACETIC ACID
• AKOS006313456
• SCHEMBL869497
• BCP08714
• DB-013915
• 2-METHYL-6-PYRIDINYLACETIC ACID
• DTXSID40623090
• AS-19336
• 2-(6-Methyl-2-pyridyl)acetic Acid
• +Expand

• MDL： MFCD09924895
• InChIKey： UDZGMJHDNLXBQP-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO2/c1-6-3-2-4-7(9-6)5-8(10)11/h2-4H,5H2,1H3,(H,10,11)
• SMILES： O=C(CC1C=CC=C(C)N=1)O

Computed Properties

• Exact Mass: 151.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• LogP: 1.01710
• PSA: 50.19000
• Refractive Index: n20/D 1.6382(lit.)
• Boiling Point: 276.0±25.0℃ at 760 mmHg
• Flash Point: 120.7°C
• Density: 1.196

2-(6-methylpyridin-2-yl)acetic acid Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

2-(6-methylpyridin-2-yl)acetic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%